Cas no 247206-87-7 (3-(4-bromobenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-amine)
247206-87-7 structure
Product Name:3-(4-bromobenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-amine
CAS No:247206-87-7
MF:C15H14BrNOS
MW:336.246761798859
CID:3072549
PubChem ID:855847
Update Time:2025-04-21
3-(4-bromobenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-amine Chemical and Physical Properties
Names and Identifiers
-
- (2-amino-4,5,6,7-tetrahydro-1-benzothien-3-yl)(4-bromophenyl)methanone
- 3-(4-bromobenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-amine
- Z57041958
- BDBM50080551
- AG-690/40696960
- 998-059-9
- (2-amino-4,5,6,7-tetrahydro-1-benzothiophen-3-yl)-(4-bromophenyl)methanone
- CHEMBL291670
- G22271
- EN300-11273
- Oprea1_833798
- Oprea1_197735
- SCHEMBL3768395
- AKOS001121716
- (2-Amino-4,5,6,7-tetrahydro-benzo[b]thiophen-3-yl)-(4-bromo-phenyl)-methanone
- 247206-87-7
-
- Inchi： 1S/C15H14BrNOS/c16-10-7-5-9(6-8-10)14(18)13-11-3-1-2-4-12(11)19-15(13)17/h5-8H,1-4,17H2
- InChI Key： FQABKSSRXRPGDZ-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=CC=1)C(C1=C(N)SC2CCCCC=21)=O
Computed Properties
- Exact Mass: 334.99795Da
- Monoisotopic Mass: 334.99795Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 343
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.1
- Topological Polar Surface Area: 71.3Ų
3-(4-bromobenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM456563-1g |
3-(4-bromobenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-amine |
247206-87-7 | 95%+ | 1g |
$340 | 2024-07-28 | |
| Enamine | EN300-11273-0.05g |
3-(4-bromobenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-amine |
247206-87-7 | 95.0% | 0.05g |
$57.0 | 2025-02-19 | |
| Enamine | EN300-11273-0.1g |
3-(4-bromobenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-amine |
247206-87-7 | 95.0% | 0.1g |
$84.0 | 2025-02-19 | |
| Enamine | EN300-11273-0.25g |
3-(4-bromobenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-amine |
247206-87-7 | 95.0% | 0.25g |
$120.0 | 2025-02-19 | |
| Enamine | EN300-11273-0.5g |
3-(4-bromobenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-amine |
247206-87-7 | 95.0% | 0.5g |
$188.0 | 2025-02-19 | |
| Enamine | EN300-11273-1.0g |
3-(4-bromobenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-amine |
247206-87-7 | 95.0% | 1.0g |
$241.0 | 2025-02-19 | |
| Enamine | EN300-11273-2.5g |
3-(4-bromobenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-amine |
247206-87-7 | 95.0% | 2.5g |
$476.0 | 2025-02-19 | |
| Enamine | EN300-11273-5.0g |
3-(4-bromobenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-amine |
247206-87-7 | 95.0% | 5.0g |
$702.0 | 2025-02-19 | |
| Enamine | EN300-11273-10.0g |
3-(4-bromobenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-amine |
247206-87-7 | 95.0% | 10.0g |
$1043.0 | 2025-02-19 | |
| Enamine | EN300-11273-1g |
3-(4-bromobenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-amine |
247206-87-7 | 95% | 1g |
$241.0 | 2023-10-26 |
3-(4-bromobenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-amine Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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